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Compound of Interest

Compound Name: 6-Bromo-2-naphthaldehyde

L Get Quote

Cat. No.: B112090

A Foreword from the Senior Application Scientist: In the landscape of synthetic organic
chemistry and drug development, the utility of a molecule is intrinsically linked to a deep
understanding of its fundamental properties. This guide is crafted to provide researchers,
scientists, and drug development professionals with a comprehensive and practical
understanding of 6-Bromo-2-naphthaldehyde. It is more than a compilation of data; it is a
synthesis of technical information and field-proven insights designed to empower your research
endeavors.

Section 1: Core Physicochemical Characteristics

A molecule's identity and behavior are defined by its physicochemical properties. For 6-Bromo-
2-naphthaldehyde, these characteristics are pivotal for its application in complex synthetic
pathways.

Property Value

Molecular Formula C11H7BrO[1]

Molecular Weight 235.08 g/mol [1]

Appearance White to light yellow powder or crystals[1]
Melting Point 130 °C[1]

CAS Number 170737-46-9[1]
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Solubility Profile: While sparingly soluble in water, 6-Bromo-2-naphthaldehyde exhibits good
solubility in common organic solvents such as ethanol and acetone. This property is crucial for
its use in a variety of reaction conditions.

Structural Elucidation:
Caption: Chemical structure of 6-Bromo-2-naphthaldehyde.

Section 2: Synthesis and Purification Protocols

The synthesis of 6-Bromo-2-naphthaldehyde is a foundational procedure for its subsequent
use. A common synthetic route involves the bromination of 2-naphthol, followed by formylation.

Experimental Protocol: Synthesis of 6-Bromo-2-
naphthaldehyde

This protocol details a reliable method for the laboratory-scale synthesis.

Materials:

2-Naphthol

e Bromine

e Glacial Acetic Acid

 Tin(ll) chloride

e Hydrochloric acid

e N,N-Dimethylformamide (DMF)

» Grignard Reagent precursors (e.g., Magnesium turnings, an appropriate alkyl halide)

e Anhydrous Ether or Tetrahydrofuran (THF)

o Standard laboratory glassware and purification apparatus (e.g., column chromatography)
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Step-by-Step Methodology:

« Bromination of 2-Naphthol: Dissolve 2-naphthol in glacial acetic acid. Slowly add a solution
of bromine in acetic acid while maintaining the temperature.[2][3] The reaction progress
should be monitored by Thin Layer Chromatography (TLC).

e Reduction to 6-Bromo-2-naphthol: The intermediate from the bromination step is then
reduced. A common method involves the use of tin and hydrochloric acid.[2][4][5]

o Formation of the Grignard Reagent: The resulting 6-Bromo-2-naphthol is protected, and then
reacted with magnesium in an anhydrous ether or THF to form the Grignard reagent.[6]

» Formylation: The Grignard reagent is then reacted with N,N-dimethylformamide (DMF) to
introduce the aldehyde group.[6]

o Work-up and Purification: The reaction is quenched, and the crude product is extracted.
Purification is typically achieved by column chromatography on silica gel.

Experimental Workflow Diagram:

Synthesis Pathway Purification
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Click to download full resolution via product page
Caption: Synthetic workflow for 6-Bromo-2-naphthaldehyde.

Section 3: Applications in Scientific Research

6-Bromo-2-naphthaldehyde is a versatile building block with significant applications in various
fields of chemical research.

» Pharmaceutical Synthesis: It serves as a crucial intermediate in the creation of various
pharmaceutical agents, including potential anti-cancer drugs.[1]
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» Organic Electronics: This compound is utilized in the fabrication of organic light-emitting
diodes (OLEDS), contributing to advancements in display technologies.[1]

o Fluorescent Probes: It is employed in the development of fluorescent probes for biological
imaging, enabling the visualization of cellular processes.[1][7]

o Material Science: It plays a role in the development of new materials, such as polymers with
enhanced thermal stability and conductivity.[1]

Logical Relationship of Applications:

6-Bromo-2-naphthaldehyde
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Caption: Applications derived from 6-Bromo-2-naphthaldehyde.

Section 4: Spectroscopic Characterization

Accurate structural confirmation is paramount. The following outlines the expected
spectroscopic signatures for 6-Bromo-2-naphthaldehyde.

» 'H NMR Spectroscopy: The proton NMR spectrum will exhibit characteristic signals for the
aromatic protons on the naphthalene ring, with their chemical shifts and splitting patterns
influenced by the electron-withdrawing aldehyde group and the bromine atom. A distinct
singlet for the aldehydic proton will be observed downfield.
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e 13C NMR Spectroscopy: The carbon NMR spectrum will show signals for all eleven carbon
atoms, with the carbonyl carbon of the aldehyde appearing at a characteristic downfield
chemical shift.

« Infrared (IR) Spectroscopy: The IR spectrum will display a strong absorption band for the
carbonyl (C=0) stretch of the aldehyde.[8] Characteristic peaks for the aromatic C-H and
C=C stretching vibrations will also be present.

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+). The
presence of bromine will be indicated by a characteristic M+2 peak of nearly equal intensity
due to the natural abundance of the 7°Br and 81Br isotopes.[9] Common fragmentation
patterns include the loss of the formyl radical (CHO).[8]

Section 5: Safety and Handling
Proper handling of 6-Bromo-2-naphthaldehyde is essential for laboratory safety.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.[10][11]

o Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust.[10][11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12]
 In case of Exposure:

o Skin Contact: Wash off with soap and plenty of water.[10][13]

o Eye Contact: Rinse cautiously with water for several minutes.[10][13]

o Inhalation: Move the person into fresh air.[10][13]

o Ingestion: Rinse mouth with water and seek medical attention.[10]

This compound is classified as causing skin and serious eye irritation.[10][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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